Cas no 620584-71-6 ((2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile)

• Product Name: (2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile
• CAS No: 620584-71-6
• MF: C₂₀H₁₅N₃O₂
• MW: 329.352004289627
• CID: 5932953
• PubChem ID: 135534098
• Update Time: 2025-05-17

(2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile
• 620584-71-6
• AB00675616-01
• AKOS002227541
• (E)-2-(4-oxo-3H-quinazolin-2-yl)-3-(2-prop-2-enoxyphenyl)prop-2-enenitrile
• F1673-3770
• (E)-3-(2-(allyloxy)phenyl)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)acrylonitrile

• Inchi： 1S/C20H15N3O2/c1-2-11-25-18-10-6-3-7-14(18)12-15(13-21)19-22-17-9-5-4-8-16(17)20(24)23-19/h2-10,12H,1,11H2,(H,22,23,24)/b15-12+
• InChI Key： WMYRASUQACGWGS-NTCAYCPXSA-N
• SMILES： O(CC=C)C1C=CC=CC=1/C=C(\C#N)/C1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 329.116426730g/mol
• Monoisotopic Mass: 329.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.5Ų

Additional information on (2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile

Research Briefing on (2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile (CAS: 620584-71-6)

The compound (2E)-2-(4-oxo-3,4-dihydroquinazolin-2-yl)-3-2-(prop-2-en-1-yloxy)phenylprop-2-enenitrile (CAS: 620584-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The quinazolinone core structure, combined with the propenenitrile moiety, is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key enzymes, providing insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, particularly in models of breast cancer and rheumatoid arthritis. The compound exhibits low cytotoxicity in normal cells, suggesting a favorable safety profile. However, challenges remain in improving its pharmacokinetic properties, such as solubility and metabolic stability, to enhance its clinical applicability.

Future research directions include exploring its potential in combination therapies and investigating its effects on other disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent. This briefing underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.